Cas no 88791-08-6 (7-methoxybenzobthiophene)

• Product Name: 7-methoxybenzobthiophene
• CAS No: 88791-08-6
• MF: C₉H₈OS
• MW: 164.224221229553
• MDL: MFCD08706230
• CID: 710111
• PubChem ID: 11084217
• Update Time: 2025-06-11

7-methoxybenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 7-Methoxybenzo[b]thiophene
• 7-Methoxy-1-benzothiophene
• 7-METHOXY-BENZO[B]THIOPHENE
• 7-Methoxybenzothiophene
• Benzo[b]thiophene,7-methoxy-
• 1-benzothien-7-yl methyl ether
• 7-Methoxy-benzo[b]thiophen
• Benzo[b]thiophene,7-methoxy
• 7-Methoxybenzo[b]thiophene (ACI)
• Benzo[b]thien-7-yl methyl ether
• Benzo[b]thiophen-7-yl methyl ether
• SCHEMBL154424
• RWWDZFRDYYQTFJ-UHFFFAOYSA-N
• MFCD08706230
• F84338
• DTXSID70454571
• DB-078217
• 88791-08-6
• AKOS006289070
• SY350519
• 7-methoxybenzobthiophene

• MDL： MFCD08706230
• Inchi： 1S/C9H8OS/c1-10-8-4-2-3-7-5-6-11-9(7)8/h2-6H,1H3
• InChI Key： RWWDZFRDYYQTFJ-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(C=CS2)C=CC=1

Computed Properties

• Exact Mass: 164.03000
• Monoisotopic Mass: 164.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5
• XLogP3: 2.9

Experimental Properties

• PSA: 37.47000
• LogP: 2.90990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-methoxybenzobthiophene

Comprehensive Overview of 7-Methoxybenzobthiophene (CAS No. 88791-08-6): Properties, Applications, and Industry Insights

7-Methoxybenzobthiophene (CAS No. 88791-08-6) is a heterocyclic organic compound featuring a benzobthiophene core substituted with a methoxy group at the 7-position. This structural motif grants it unique physicochemical properties, making it valuable in pharmaceuticals, material science, and agrochemical research. With growing interest in sulfur-containing heterocycles, this compound has garnered attention for its potential in drug discovery, particularly in modulating enzyme activity and receptor binding.

The compound’s molecular formula (C₉H₈OS) and molecular weight (164.22 g/mol) align with its role as a versatile intermediate. Researchers frequently explore its synthetic pathways, including Friedel-Crafts acylation and palladium-catalyzed coupling, to optimize yield and purity. Recent studies highlight its relevance in OLED materials, where its electron-rich structure enhances charge transport efficiency—a hot topic in renewable energy and display technology.

In pharmaceuticals, 7-methoxybenzobthiophene derivatives are investigated for their anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry identified analogs of this compound as potent inhibitors of kinase enzymes, addressing a key demand in precision medicine. This aligns with trending searches like “heterocyclic compounds in cancer therapy” and “small molecule drug design,” reflecting its interdisciplinary appeal.

From an industrial perspective, CAS 88791-08-6 is synthesized under controlled conditions to meet GMP standards, ensuring compatibility with high-throughput screening (HTS) platforms. Its stability under ambient conditions and solubility in organic solvents like DMSO and ethanol make it a preferred choice for high-value chemical libraries. Suppliers often highlight its >98% purity, catering to labs focused on structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also critical. While 7-methoxybenzobthiophene is not classified as hazardous, its lifecycle assessment (LCA) in industrial workflows adheres to green chemistry principles. This resonates with searches such as “sustainable synthesis of heterocycles” and “eco-friendly intermediates,” emphasizing the industry’s shift toward reduced waste and energy-efficient processes.

Looking ahead, innovations in catalysis and flow chemistry are expected to streamline the production of 88791-08-6, reducing costs and scaling output. As AI-driven molecular modeling accelerates, its derivatives may unlock novel applications in neurological disorders or photovoltaic materials—topics frequently queried in academic and patent databases. For researchers, staying updated on its patent landscape (e.g., recent filings in the US and EU) is essential to leverage its full potential.

In summary, 7-methoxybenzobthiophene (CAS No. 88791-08-6) bridges multiple scientific domains, from drug development to advanced materials. Its adaptability and evolving applications position it as a compound of enduring relevance, driven by both academic curiosity and industrial demand.